Cas no 89687-49-0 (Benzo[b]thiophene-3-acetic acid, alpha-methyl-, (alphaR)-)

Benzo[b]thiophene-3-acetic acid, alpha-methyl-, (alphaR)- structure
89687-49-0 structure
Product Name:Benzo[b]thiophene-3-acetic acid, alpha-methyl-, (alphaR)-
CAS No:89687-49-0
MF:C11H10O2S
MW:206.260901927948
CID:592222
Update Time:2023-08-03

Benzo[b]thiophene-3-acetic acid, alpha-methyl-, (alphaR)- Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-3-acetic acid, a-methyl-, (R)-
    • Benzo[b]thiophene-3-acetic acid, alpha-methyl-, (alphaR)-
    • [R,(?)]-alpha-Methyl-3-benzo[b]thiopheneacetic acid
    • Inchi: 1S/C11H10O2S/c1-7(11(12)13)9-6-14-10-5-3-2-4-8(9)10/h2-7H,1H3,(H,12,13)/t7-/m1/s1
    • InChI Key: MRCGBWUBNYAJRY-SSDOTTSWSA-N
    • SMILES: S1C=C(C2C=CC=CC1=2)[C@H](C(=O)O)C

Computed Properties

  • Exact Mass: 206.04
  • Monoisotopic Mass: 206.04
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.5
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